2-Chloro-5-((3-fluoro-4-methoxyphenyl)sulfonyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine

• IUPAC Name: 2-chloro-5-(3-fluoro-4-methoxyphenyl)sulfonyl-6,7-dihydro-4H-thieno[3,2-c]pyridine
• InChI: InChI=1S/C14H13ClFNO3S2/c1-20-12-3-2-10(7-11(12)16)22(18,19)17-5-4-13-9(8-17)6-14(15)21-13/h2-3,6-7H,4-5,8H2,1H3
• InChI Key: BGOQNQMBVLPPEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCC3=C(C2)C=C(S3)Cl)F
• Molecular Formula: C14H13ClFNO3S2
• Molecular Weight: 361.8 g/mol
• CAS No.: 2034224-74-1

Description

2-Chloro-5-((3-fluoro-4-methoxyphenyl)sulfonyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine is a useful research compound. Its molecular formula is C14H13ClFNO3S2 and its molecular weight is 361.83. The purity is usually 95%.
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Scientific Research Applications

Molecular Conformations and Hydrogen Bonding

Compounds closely related to 2-Chloro-5-((3-fluoro-4-methoxyphenyl)sulfonyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine have been studied for their molecular conformations and hydrogen bonding patterns. The research indicates diverse molecular conformations and interactions such as C-H...π(arene) hydrogen bonds, C-H...O hydrogen bonds, and C-Cl...π(arene) interactions, highlighting the compound's potential for intricate molecular arrangements and interactions (Sagar et al., 2017).

Chemical Reactions and Synthesis

Studies have explored various chemical reactions involving similar pyridine compounds, leading to the synthesis of new materials or molecules with diverse applications. For example, reactions of caesium fluoroxysulphate with pyridine derivatives yield a mixture of products depending on the solvent used, highlighting the versatility of pyridine compounds in synthetic chemistry (Stavber & Zupan, 1990).

Materials Science and Engineering

Research in materials science has utilized related pyridine and sulfone moieties for the synthesis of novel materials. For instance, new soluble fluorinated polyamides containing pyridine and sulfone moieties have been synthesized, demonstrating properties like high thermal stability and good solubility in organic solvents, making them useful in various industrial applications (Liu et al., 2013).

Crystallography and Structure Analysis

Studies on similar compounds have also focused on crystal structures and molecular interactions, providing insights into the arrangement of molecules and potential applications in designing materials with specific properties. For instance, research on the crystal structures of methylsulphinyl derivatives of 2-phenyl pyridines reveals details about molecular arrangements and hydrogen-bonding interactions, which are crucial for understanding the material's properties and potential applications (Ma et al., 2018).